1-(2,3-Dimethylphenyl)-1-(1H-imidazol-4-yl)ethanol

• IUPAC Name: 1-(2,3-dimethylphenyl)-1-(1H-imidazol-5-yl)ethanol
• InChI: InChI=1S/C13H16N2O/c1-9-5-4-6-11(10(9)2)13(3,16)12-7-14-8-15-12/h4-8,16H,1-3H3,(H,14,15)
• InChI Key: LBUFLYABQRDXQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(C)(C2=CN=CN2)O)C
• Molecular Formula: C13H16N2O
• Molecular Weight: 216.28 g/mol
• CAS RN: 86347-12-8

Description

1-(2,3-Dimethylphenyl)-1-(1H-imidazol-4-yl)ethanol is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as an imidazole derivative and has been synthesized using different methods.

Scientific Research Applications

Enantioseparation and Chromatography

• The compound's derivatives, particularly those with an imidazole ring, have been studied for enantiomeric resolution using high-performance liquid chromatography (HPLC). These derivatives show significant promise in chromatographic applications due to their distinct structural features impacting enantiomeric separation (Karakurt, Saraç, & Dalkara, 2012).

Heme Oxygenase-1 Inhibitors

• Some derivatives of this compound, specifically 1-(biphenyl-3-yl)-2-(1H-imidazol-1-yl)ethanol, have been identified as potent and selective inhibitors of heme oxygenase-1 (HO-1), an enzyme with significant physiological implications. These derivatives have been separated using different chiral stationary phases in HPLC for medical research purposes (Ianni et al., 2020).

Synthesis and Organic Chemistry Applications

• The compound has been synthesized and analyzed for its properties in organic chemistry, demonstrating its versatility and applicability in synthesis methodologies (Kudzma & Turnbull, 1991).

Luminescence Sensing

• Derivatives of this compound have been utilized in the synthesis of lanthanide metal-organic frameworks, showing potential in fluorescence sensing, especially for benzaldehyde-based derivatives (Shi, Zhong, Guo, & Li, 2015).

Ring-Opening Polymerization

• Certain derivatives are used as initiators in the ring-opening polymerization of rac-lactide, a process crucial in the production of polylactic acid (PLA), a biodegradable polymer. These derivatives exhibit significant catalytic efficiency in the polymerization process (Otero et al., 2017).

Donor-Acceptor Capacities in Imidazole-Based Compounds

• Imidazole-based compounds, including those similar to 1-(2,3-Dimethylphenyl)-1-(1H-imidazol-4-yl)ethanol, have been studied for their electron donor-acceptor capacities. Such studies are crucial in understanding the electronic properties of these compounds and their potential applications in various fields, including materials science (Eseola, Adepitan, Görls, & Plass, 2012).

Antimicrobial Studies

• Derivatives of this compound have shown promise in antimicrobial studies, indicating potential use in developing new antibacterial and antifungal agents (Rajkumar, Kamaraj, & Krishnasamy, 2014).

Physicochemical Characterization

• The compound's physicochemical properties and decomposition kinetics have been studied, contributing to a better understanding of its stability and potential applications in drug formulation (Pansuriya, Maguire, & Friedrich, 2016).